4-Methoxy-3-(methoxymethyl)butan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methoxy-3-(methoxymethyl)butan-1-ol is a chemical compound with the CAS Number: 1851725-44-4 . It has a molecular weight of 148.2 and is in liquid form .
Molecular Structure Analysis
The IUPAC Name of this compound is this compound . The InChI Code is 1S/C7H16O3/c1-9-5-7(3-4-8)6-10-2/h7-8H,3-6H2,1-2H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Synthesis and Medicinal Chemistry
4-Methoxy-3-(methoxymethyl)butan-1-ol and its related analogs have been explored for their potential in medicinal chemistry. For instance, compounds related to 4-(6-methoxy-2-naphthyl)butan-2-one showed promising anti-inflammatory activity (Goudie et al., 1978). Similarly, studies on molecules like 4-(4-methoxyphenyl)butan-2-one demonstrated significant applications in the development of fine chemicals, particularly in chemoenzymatic synthesis processes (Boffi et al., 2011).
Catalysis and Organic Reactions
In the field of catalysis, this compound derivatives have been utilized in various organic reactions. For instance, a study demonstrated the use of a multifunctional supported AuPd nanoalloy catalyst for the one-pot tandem synthesis of 4-(4-methoxyphenyl)butan-2-one from 4-methoxybenzyl alcohol and acetone, highlighting the efficiency of these compounds in catalysis (Morad et al., 2017).
Organic Process Research & Development
Research in organic process development also features the use of these compounds. For example, the asymmetric synthesis of (S)-3-amino-4-methoxy-butan-1-ol was reported, showcasing the potential of these substances in the development of new synthetic methodologies (Mattei et al., 2011).
Environmental Science
In environmental science, these compounds have been studied for their interactions with environmental factors. The kinetics and products of the reaction of OH radicals with 3-methoxy-3-methyl-1-butanol, a related compound, were explored, indicating the environmental fate and behavior of these substances (Aschmann et al., 2011).
Safety and Hazards
properties
IUPAC Name |
4-methoxy-3-(methoxymethyl)butan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O3/c1-9-5-7(3-4-8)6-10-2/h7-8H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPCQRPJPIRCOSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(CCO)COC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.